1-Methoxy-2,2,3,4,4-pentamethylphosphetane 1-oxide

• CAS RN: 19935-97-8
• Molecular Formula: C9H19O2P
• Molecular Weight: 190.22 g/mol
• IUPAC Name: 1-methoxy-2,2,3,4,4-pentamethyl-1λ5-phosphetane 1-oxide
• InChI: InChI=1S/C9H19O2P/c1-7-8(2,3)12(10,11-6)9(7,4)5/h7H,1-6H3
• InChI Key: MNHHJIXKQLDDOQ-UHFFFAOYSA-N
• SMILES: CC1C(P(=O)(C1(C)C)OC)(C)C
• synonyms: 1-Methoxy-2,2,3,4,4-pentamethylphosphetan-1-one

Description

1-Methoxy-2,2,3,4,4-pentamethylphosphetane 1-oxide (MMPP) is a chemical compound that has been used extensively in scientific research. This compound is known for its unique properties and has been used in a variety of applications, including as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a tool for studying biological systems.

Scientific Research Applications

1-Methoxy-2,2,3,4,4-pentamethylphosphetane 1-oxide has been used in a variety of scientific research applications. One of its primary uses is as a reagent in organic synthesis. This compound is a powerful oxidizing agent and can be used to convert alcohols to aldehydes or ketones. This compound has also been used as a catalyst in chemical reactions, particularly in the synthesis of polyesters and polyamides.
In addition to its uses in organic synthesis, this compound has also been used as a tool for studying biological systems. This compound has been shown to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been used to study the mechanism of action of other enzymes and as a probe for studying the function of cell membranes.

Mechanism of Action

The mechanism of action of 1-Methoxy-2,2,3,4,4-pentamethylphosphetane 1-oxide is complex and not fully understood. This compound is known to be a potent oxidizing agent, and it is thought that its biological effects are due to its ability to generate reactive oxygen species (ROS). ROS are known to play a role in a variety of biological processes, including cell signaling, apoptosis, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. One of its primary effects is its ability to inhibit acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine can lead to improved cognitive function and memory.
In addition to its effects on acetylcholinesterase, this compound has also been shown to have antioxidant properties. This compound has been shown to scavenge free radicals and protect cells from oxidative damage. This compound has also been shown to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

1-Methoxy-2,2,3,4,4-pentamethylphosphetane 1-oxide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable under a variety of conditions. This compound is also a potent oxidizing agent, which makes it useful in a variety of chemical reactions.
However, there are also limitations to the use of this compound in laboratory experiments. This compound is toxic and must be handled with care. It can also be difficult to control the amount of ROS generated by this compound, which can lead to variability in experimental results.

Future Directions

There are several future directions for research involving 1-Methoxy-2,2,3,4,4-pentamethylphosphetane 1-oxide. One area of research is the development of new synthetic methods for this compound. Researchers are also investigating the use of this compound in the treatment of neurological diseases, such as Alzheimer's disease, where it may be useful in improving cognitive function.
Another area of research is the development of new this compound derivatives that have improved properties, such as increased stability or reduced toxicity. Finally, researchers are investigating the use of this compound as a tool for studying the function of cell membranes and the role of ROS in biological processes.
Conclusion:
In conclusion, this compound is a unique and versatile chemical compound that has a variety of scientific research applications. Its ability to act as an oxidizing agent and generate ROS makes it useful in a variety of chemical reactions and as a tool for studying biological systems. While there are limitations to its use, this compound has the potential to be a valuable tool in future research.

Synthesis Methods

1-Methoxy-2,2,3,4,4-pentamethylphosphetane 1-oxide is synthesized through the reaction of trimethylphosphine with methyl iodide in the presence of oxygen. This reaction produces this compound as a white solid with a melting point of 55-56°C. The synthesis of this compound is relatively simple and can be performed in a laboratory setting.